1-(3-(Trifluoromethyl)-4-(trifluoromethylthio)phenyl)hydrazine
Description
1-(3-(Trifluoromethyl)-4-(trifluoromethylthio)phenyl)hydrazine is a fluorinated aromatic hydrazine derivative characterized by a phenyl ring substituted with both a trifluoromethyl (-CF₃) and a trifluoromethylthio (-SCF₃) group at the 3- and 4-positions, respectively. The hydrazine (-NH-NH₂) moiety at the 1-position enables reactivity for forming hydrazones, triazoles, or other heterocyclic systems, making it valuable in medicinal chemistry and materials science .
The trifluoromethyl and trifluoromethylthio groups confer high electron-withdrawing effects, enhancing metabolic stability, lipophilicity, and bioavailability compared to non-fluorinated analogs. These substituents also influence molecular conformation and protein-ligand interactions, as seen in fluorinated pharmaceuticals .
Properties
Molecular Formula |
C8H6F6N2S |
|---|---|
Molecular Weight |
276.20 g/mol |
IUPAC Name |
[3-(trifluoromethyl)-4-(trifluoromethylsulfanyl)phenyl]hydrazine |
InChI |
InChI=1S/C8H6F6N2S/c9-7(10,11)5-3-4(16-15)1-2-6(5)17-8(12,13)14/h1-3,16H,15H2 |
InChI Key |
SXIXWIZJHKICGS-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1NN)C(F)(F)F)SC(F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues with Trifluoromethyl Substituents
a) (E)-1-(3-Trifluoromethylphenyl)-2-(1-p-tolylethylidene)hydrazine (1d)
- Structure : Features a trifluoromethylphenyl group at the hydrazine terminus and a p-tolyl (methyl-substituted phenyl) group in the ethylidene moiety.
- Synthesis: Synthesized via condensation of 3-trifluoromethylphenylhydrazine with 4’-methylacetophenone in acetic acid/water/MeOH, yielding 93% .
- Key Data :
Comparison : The absence of a trifluoromethylthio group reduces electron-withdrawing effects compared to the target compound. The p-tolyl group may enhance lipophilicity but lacks the steric bulk of -SCF₃.
b) 4-Amino-5-(4-(trifluoromethyl)phenyl)-4H-1,2,4-triazole-3-thiol (8)
- Structure : A triazole-thiol derivative synthesized from 4-(trifluoromethyl)benzohydrazide.
- Reactivity : Forms Schiff bases with benzaldehydes (e.g., CP 55 with 3-bromobenzaldehyde) .
- Key Data :
Comparison : The triazole ring introduces additional hydrogen-bonding capacity, which may improve target binding. However, the lack of a hydrazine group limits its utility in forming hydrazone-based prodrugs.
Analogues with Mixed Halogen/Electron-Withdrawing Groups
a) 1-(3-Chloro-4-(trifluoromethyl)phenyl)-3-(4-(thiazol-2-yl)phenyl)urea (11o)
- Structure : Combines a 3-chloro-4-(trifluoromethyl)phenyl group with a urea-thiazole scaffold.
- Key Data :
The urea moiety enhances hydrogen-bonding interactions, which are absent in the target compound.
b) 4-(3-(Dichloromethyl)-4-nitro-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-5-yl)morpholine (P28E1)
- Structure : Pyrazole core with dichloromethyl, nitro, and trifluoromethylphenyl groups.
- Synthesis : Derived from (3-(trifluoromethyl)phenyl)hydrazine and morpholine derivatives .
- Key Data :
Comparison: The nitro group increases electrophilicity, favoring reactivity in nucleophilic substitutions.
Analogues with Heterocyclic Modifications
a) 4-(3-Nitrophenyl)thiazol-2-ylhydrazine Derivatives (20, 21)
- Structure : Thiazole ring conjugated with hydrazine and nitrophenyl groups.
- Key Data :
Comparison : The thiazole ring enhances π-stacking interactions, but the nitro group may introduce toxicity risks. The absence of fluorine reduces bioavailability relative to trifluoromethylated analogs.
b) PPDPD (Pyrazoline Derivative)
Research Implications
- Electron-Withdrawing Effects: Trifluoromethylthio (-SCF₃) groups offer superior metabolic stability and membrane permeability compared to -NO₂ or -Cl .
- Synthetic Flexibility : Hydrazine derivatives enable diverse functionalization (e.g., triazoles, hydrazones), but competing reactivity may require optimized conditions .
- Biological Activity : Fluorinated analogs consistently show enhanced binding to hydrophobic enzyme pockets, as seen in MAO-B inhibitors and antifungal agents .
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